Cas no 1153152-76-1 (ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate
• CAS No: 1153152-76-1
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 5571820
• PubChem ID: 29572839
• Update Time: 2025-06-07

ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-(2-(1H-pyrazol-1-yl)acetamido)thiazol-4-yl)acetate
• AKOS009111319
• ethyl 2-[2-[(2-pyrazol-1-ylacetyl)amino]-1,3-thiazol-4-yl]acetate
• F5860-1659
• VU0526154-1
• 1153152-76-1
• Z226378490
• ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate

• Inchi： 1S/C12H14N4O3S/c1-2-19-11(18)6-9-8-20-12(14-9)15-10(17)7-16-5-3-4-13-16/h3-5,8H,2,6-7H2,1H3,(H,14,15,17)
• InChI Key： ZIFBHUFLLZRLQX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(CN1C=CC=N1)=O

Computed Properties

• Exact Mass: 294.07866149g/mol
• Monoisotopic Mass: 294.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate

Introduction to Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate (CAS No. 1153152-76-1)

Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate, a compound with the chemical identifier CAS No. 1153152-76-1, represents a significant advancement in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate incorporates several key functional groups that contribute to its biological activity and make it a promising candidate for further research and development.

The core of this compound lies in its dual incorporation of pyrazole and thiazole moieties, which are well-documented heterocyclic scaffolds in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. On the other hand, thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory effects. The combination of these two heterocycles in Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate creates a synergistic effect that enhances its potential pharmacological benefits.

The presence of an acetamido group in the molecular structure further enriches the pharmacophoric features of this compound. Acetamido groups are commonly found in many bioactive molecules and are known to contribute to their binding affinity and metabolic stability. This structural feature suggests that Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate may exhibit favorable pharmacokinetic properties, making it a suitable candidate for drug development.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional compounds in addressing complex diseases. Studies have shown that molecules containing both pyrazole and thiazole rings can interact with multiple biological targets simultaneously, leading to enhanced therapeutic efficacy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that pyrazolo[3,4-d]thiazole derivatives exhibit potent inhibitory activity against various enzymes involved in cancer progression. This finding aligns with the structural features of Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate, suggesting its potential as an anticancer agent.

In addition to its potential anticancer applications, Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate has shown promise in other therapeutic areas. Research indicates that this compound may have anti-inflammatory properties due to its ability to modulate inflammatory pathways. In particular, the pyrazole moiety is known to interact with inflammatory cytokines and enzymes, thereby reducing inflammation. This mechanism is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The acetamido group also contributes to the anti-inflammatory potential of this compound by inhibiting the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation during inflammation. By targeting MMPs, Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate may help prevent excessive tissue damage and promote healing.

Another area where this compound shows promise is in the treatment of neurological disorders. Pyrazole derivatives have been reported to cross the blood-brain barrier and exert neuroprotective effects. Studies have suggested that these compounds can protect neurons from oxidative stress and neuroinflammation, which are key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease. The thiazole moiety further enhances these effects by interacting with neurotransmitter receptors and modulating synaptic transmission.

The synthesis of Ethyl 2-{2-[2-(1H-pyrazol-1-yl)acetamido]-1,3-thiazol-4-yl}acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 1H-pyrazolecarboxylic acid derivatives and thiazolecarboxylic acid derivatives. These intermediates are then coupled using standard coupling techniques such as amide bond formation or condensation reactions.

The final step involves esterification to introduce the ethyl group at the appropriate position on the molecule. This step is crucial as it affects the solubility and bioavailability of the compound. Various esterification methods can be employed depending on the specific requirements of the synthesis, including traditional acid-catalyzed esterification or more modern methods such as transesterification using catalysts like palladium complexes.

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